Cas no 1323699-64-4 (1-(2,6-dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride)

1-(2,6-Dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride is a synthetic organic compound featuring a unique molecular structure combining a 2,6-dimethoxyphenoxy group, a pyridinylsulfanyl moiety, and a propan-2-ol backbone. The hydrochloride salt enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. Its structural diversity allows for potential interactions with biological targets, particularly in medicinal chemistry for drug development. The presence of ether, sulfide, and hydroxyl functional groups contributes to its reactivity and versatility in synthetic pathways. This compound is of interest for its potential as an intermediate in the synthesis of bioactive molecules or as a scaffold for further derivatization.
1-(2,6-dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride structure
1323699-64-4 structure
Product Name:1-(2,6-dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride
CAS No:1323699-64-4
MF:C16H20ClNO4S
MW:357.85230255127
CID:5404382
Update Time:2025-05-20

1-(2,6-dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2,6-dimethoxyphenoxy)-3-pyridin-2-ylsulfanylpropan-2-ol:hydrochloride
    • 1-(2,6-dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride
    • Inchi: 1S/C16H19NO4S.ClH/c1-19-13-6-5-7-14(20-2)16(13)21-10-12(18)11-22-15-8-3-4-9-17-15;/h3-9,12,18H,10-11H2,1-2H3;1H
    • InChI Key: ZKFRHJYQVYOPRC-UHFFFAOYSA-N
    • SMILES: C(OC1=C(OC)C=CC=C1OC)C(O)CSC1=NC=CC=C1.[H]Cl

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Additional information on 1-(2,6-dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride

Comprehensive Overview of 1-(2,6-dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride (CAS No. 1323699-64-4)

The compound 1-(2,6-dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride (CAS No. 1323699-64-4) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a 2,6-dimethoxyphenoxy group and a pyridin-2-ylsulfanyl moiety, linked via a propan-2-ol backbone, and is stabilized as a hydrochloride salt. Its structural complexity makes it a subject of interest for drug discovery and material science applications.

One of the key attributes of 1-(2,6-dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride is its potential role as a building block in medicinal chemistry. Researchers are increasingly exploring its utility in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and enzyme modulators. The presence of the pyridin-2-ylsulfanyl group suggests possible interactions with biological targets, making it a candidate for further investigation in drug design.

In addition to its pharmaceutical applications, this compound has garnered attention in the field of organic synthesis. The 2,6-dimethoxyphenoxy moiety is known for its electron-donating properties, which can influence the reactivity of adjacent functional groups. This characteristic is particularly valuable in the design of catalysts and ligands for asymmetric synthesis, a hot topic in modern organic chemistry.

The hydrochloride salt form of 1-(2,6-dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol enhances its solubility in aqueous media, a critical factor for bioavailability studies. This property is especially relevant given the growing demand for water-soluble drug candidates in the pharmaceutical industry. Researchers are also investigating its stability under various pH conditions, which is a common query in AI-driven drug discovery platforms.

From a market perspective, the demand for specialized intermediates like 1-(2,6-dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride is on the rise. The compound’s unique structure aligns with the trend toward personalized medicine and targeted therapies, which dominate current pharmaceutical R&D. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers.

Another area of interest is the compound’s potential role in green chemistry. The 2,6-dimethoxyphenoxy group, in particular, has been studied for its biodegradability and low environmental impact. This aligns with the global push for sustainable chemical processes, a topic frequently searched in scientific databases and AI tools. Researchers are exploring ways to incorporate this moiety into eco-friendly synthetic routes.

For those working in analytical chemistry, 1-(2,6-dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride presents an interesting case for method development. Its distinct UV-Vis and NMR spectra make it a useful reference standard for chromatographic and spectroscopic techniques. This aspect is particularly relevant for labs focusing on quality control and method validation, which are high-priority areas in regulatory compliance.

In summary, 1-(2,6-dimethoxyphenoxy)-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride (CAS No. 1323699-64-4) is a versatile compound with broad applications in pharmaceutical research, organic synthesis, and analytical chemistry. Its unique structural features and solubility properties make it a valuable asset for scientists exploring new frontiers in drug discovery and sustainable chemistry. As the demand for innovative chemical entities grows, this compound is poised to play a pivotal role in advancing scientific knowledge and industrial applications.

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